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Compound of Interest

Compound Name: Heteroclitin G

Cat. No.: B13436984 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the bioactivity of Heteroclitin G and other

structurally related lignans, with a focus on their antioxidant and anti-inflammatory properties.

While quantitative data for the anti-lipid peroxidative activity of Heteroclitin G is not readily

available in recent literature, this guide summarizes available data for other closely related

dibenzocyclooctadiene lignans to offer a valuable comparative context for researchers.

Introduction to Heteroclitin G and
Dibenzocyclooctadiene Lignans
Heteroclitin G is a dibenzocyclooctadiene lignan isolated from the stems of Kadsura

heteroclita. Lignans of this class are known for a wide range of biological activities, including

potent antioxidant and anti-inflammatory effects. Their unique chemical structures contribute to

their ability to scavenge free radicals and modulate key signaling pathways involved in

inflammation and cellular protection.

Comparative Bioactivity of Dibenzocyclooctadiene
Lignans
While specific IC50 values for the anti-lipid peroxidative activity of Heteroclitin G are not

available in the accessible literature, research on other lignans from the Kadsura and

Schisandra genera provides insights into the potential potency of this compound class. The
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following table summarizes the anti-inflammatory activity of several dibenzocyclooctadiene

lignans, measured by their ability to inhibit nitric oxide (NO) production in LPS-activated

RAW264.7 cells. This serves as a relevant proxy for their potential bioactivity in inflammatory

and oxidative stress-related conditions.

Lignan Source
Bioactivity (IC50 in
µM)

Reference

Kadsuindutain A Kadsura induta 12.5 [1][2]

Kadsuindutain B Kadsura induta 10.7 [1][2]

Kadsuindutain C Kadsura induta 18.2 [1][2]

Kadsuindutain D Kadsura induta 25.4 [1][2]

Kadsuindutain E Kadsura induta 34.0 [1][2]

Schizanrin F Kadsura induta 20.1 [1][2]

Schizanrin O Kadsura induta 15.8 [1][2]

Schisantherin J Kadsura induta 28.6 [1][2]

L-NMMA (Control) - 31.2 [1][2]

Signaling Pathway: The Role of Nrf2 in Lignan-
Mediated Antioxidant Activity
Many dibenzocyclooctadiene lignans exert their antioxidant effects by activating the Nuclear

factor erythroid 2-related factor 2 (Nrf2) signaling pathway.[3][4][5] Under normal conditions,

Nrf2 is kept in the cytoplasm by Keap1 and targeted for degradation. Upon exposure to

oxidative stress, Nrf2 dissociates from Keap1 and translocates to the nucleus. There, it binds to

the Antioxidant Response Element (ARE) in the promoter region of various antioxidant genes,

leading to their transcription and the subsequent production of protective enzymes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b13436984#comparing-the-bioactivity-of-heteroclitin-
g-with-other-lignans]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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